5-hydroxypsoralens

5-Hydroxypsoralen is a photoactivated chemical compound found in various plants, particularly in the genus Psoralea. It belongs to the family of psoralens, which are known for their photosensitizing properties. When exposed to ultraviolet (UV) light, 5-hydroxypsoralen binds to DNA and can cause cross-linking between adjacent nucleotides, leading to phototoxic effects on skin cells. This property makes it useful in photodynamic therapy for treating certain skin conditions such as psoriasis and warts. Additionally, its ability to sensitize the skin to light has applications in photochemotherapy for phototherapy treatments. Due to potential side effects, including photosensitivity, it is essential to use 5-hydroxypsoralen under medical supervision.